Cas no 1132709-15-9 ((1R,2R)-Bortezomib)

(1R,2R)-Bortezomib is a stereoisomer of the proteasome inhibitor Bortezomib, known for its selective and potent inhibition of the 26S proteasome. This chiral variant exhibits enhanced binding affinity and specificity toward the proteasome's β5 subunit, contributing to improved pharmacological activity. Its (1R,2R) configuration ensures greater metabolic stability and reduced off-target effects compared to other stereoisomers. The compound is widely utilized in research applications, particularly in studying mechanisms of apoptosis and cancer therapeutics, due to its reliable inhibition of NF-κB signaling. High purity and well-defined stereochemistry make it a valuable reference standard for analytical and preclinical studies. Storage under inert conditions is recommended to maintain stability.
(1R,2R)-Bortezomib structure
(1R,2R)-Bortezomib structure
Product Name:(1R,2R)-Bortezomib
CAS No:1132709-15-9
MF:C19H25BN4O4
MW:384.237204313278
CID:1030966
PubChem ID:59476170
Update Time:2025-10-28

(1R,2R)-Bortezomib Chemical and Physical Properties

Names and Identifiers

    • ((R)-3-Methyl-1-((R)-3-phenyl-2-(pyrazine-2-carboxamido)propanamido)butyl)boronic acid
    • (1R,2R)-Bortezomib
    • [(1R)-3-methyl-1-[[(2R)-3-phenyl-2-(pyrazine-2-carbonylamino)propanoyl]amino]butyl]boronic acid
    • Bortezomib Impurity H
    • N-[(1R)-1-Borono-3-methylbutyl]-Nalpha-(pyrazine-2-carbonyl)-D-phenylalaninamide
    • Boronic acid, B-[(1R)-3-methyl-1-[[(2R)-1-oxo-3-phenyl-2-[(2-pyrazinylcarbonyl)amino]propyl]amino]butyl]-; B-[(1R)-3-Methyl-1-[[(2R)-1-oxo-3-phenyl-2-[(2-pyrazinylcarbonyl)amino]propyl]amino]butyl]boronic acid; bortezomib diastereomer (R,R) (USP); bortezomib related compound A (USP)
    • PD194091
    • BDBM50571512
    • GXJABQQUPOEUTA-WBVHZDCISA-N
    • SCHEMBL8049740
    • Bortezomib Impurity (R,R-Isomer)
    • AKOS016844849
    • ((R)-3-Methyl-1-((R)-3-phenyl-2-(pyrazine-2-carboxamido)propanamido)butyl)boronicacid
    • 1132709-15-9
    • (1R,2R)-Bortezomib (>85%)
    • CHEMBL4858320
    • DTXSID10732163
    • MDL: MFCD26940312
    • Inchi: 1S/C19H25BN4O4/c1-13(2)10-17(20(27)28)24-18(25)15(11-14-6-4-3-5-7-14)23-19(26)16-12-21-8-9-22-16/h3-9,12-13,15,17,27-28H,10-11H2,1-2H3,(H,23,26)(H,24,25)/t15-,17+/m1/s1
    • InChI Key: GXJABQQUPOEUTA-WBVHZDCISA-N
    • SMILES: O=C([C@@H](CC1C=CC=CC=1)NC(C1C=NC=CN=1)=O)N[C@H](B(O)O)CC(C)C

Computed Properties

  • Exact Mass: 384.1968855g/mol
  • Monoisotopic Mass: 384.1968855g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 11
  • Complexity: 500
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 124Ų

(1R,2R)-Bortezomib Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM137042-1g
((R)-3-methyl-1-((R)-3-phenyl-2-(pyrazine-2-carboxamido)propanamido)butyl)boronic acid
1132709-15-9 95%+
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SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
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SHENG KE LU SI SHENG WU JI SHU
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